Cas no 116836-25-0 (1H-Pyrrole,2-methyl-5-(1-methylethyl)-)
116836-25-0 structure
Product Name:1H-Pyrrole,2-methyl-5-(1-methylethyl)-
CAS No:116836-25-0
MF:C8H13N
MW:123.195522069931
CID:131384
PubChem ID:44718276
Update Time:2025-04-19
1H-Pyrrole,2-methyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,2-methyl-5-(1-methylethyl)-
- 1H-Pyrrole,2-methyl-5-(1-methylethyl)-(9CI)
- SCHEMBL6920477
- AKOS025120763
- 2-Isopropyl-5-methyl-1H-pyrrole
- 116836-25-0
-
- Inchi: 1S/C8H13N/c1-6(2)8-5-4-7(3)9-8/h4-6,9H,1-3H3
- InChI Key: XFOLOKYPQYBLQY-UHFFFAOYSA-N
- SMILES: N1C(C)=CC=C1C(C)C
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8A^2
- XLogP3: 2.3
Experimental Properties
- PSA: 15.79
1H-Pyrrole,2-methyl-5-(1-methylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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